Cas no 21908-14-5 (4-(Ethoxycarbonyl)picolinic acid)

• Product Name: 4-(Ethoxycarbonyl)picolinic acid
• CAS No: 21908-14-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 254110
• PubChem ID: 53426402
• Update Time: 2025-10-31

4-(Ethoxycarbonyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Ethoxycarbonyl)picolinic acid
• 2,4-Pyridinedicarboxylicacid, 4-ethyl ester
• 4-(ETHOXYCARBONYL)PYRIDINE-2-CARBOXYLIC ACID
• 4-ethoxycarbonylpyridine-2-carboxylic acid
• Pyridin-2,4-dicarbonsaeure-4-ethylester
• pyridine-2,4-dicarboxylic acid 4-ethyl ester
• AKOS006273713
• 21908-14-5
• SCHEMBL16578099
• DTXSID70699208
• 4-(ETHOXYCARBONYL)PYRIDINE-2-CARBOXYLICACID
• A878873
• 4-(Ethoxycarbonyl)picolinicacid
• G66438

• Inchi： 1S/C9H9NO4/c1-2-14-9(13)6-3-4-10-7(5-6)8(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： OYVVYNXEJSGLFV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C(C(=O)O)C=1)=O)CC

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 76.49000
• LogP: 0.95650

Additional information on 4-(Ethoxycarbonyl)picolinic acid

Comprehensive Overview of 4-(Ethoxycarbonyl)picolinic acid (CAS No. 21908-14-5): Properties, Applications, and Industry Insights

4-(Ethoxycarbonyl)picolinic acid (CAS No. 21908-14-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This picolinic acid derivative features an ethoxycarbonyl group at the 4-position, enhancing its reactivity and utility in synthetic chemistry. With the growing demand for high-performance intermediates, this compound has garnered significant attention from researchers and industrial stakeholders alike.

The molecular structure of 4-(Ethoxycarbonyl)picolinic acid combines a pyridine ring with a carboxyl group and an ethoxycarbonyl moiety, making it a valuable building block for complex molecules. Its CAS No. 21908-14-5 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its role in drug discovery, particularly in the synthesis of bioactive molecules targeting metabolic disorders and inflammatory diseases.

In the agrochemical sector, 4-(Ethoxycarbonyl)picolinic acid is employed as a key intermediate for developing novel crop protection agents. Its structural flexibility allows for the design of environmentally friendly pesticides, aligning with global trends toward sustainable agriculture. Researchers are also exploring its potential in metal-chelating agents, which are critical for nutrient delivery systems in precision farming.

The compound’s synthesis typically involves esterification and carboxylation reactions, with optimized protocols ensuring high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are routinely used to validate its chemical properties. As industries prioritize green chemistry, efforts are underway to develop catalytic processes for producing 4-(Ethoxycarbonyl)picolinic acid with minimal waste.

Market trends indicate rising demand for CAS No. 21908-14-5, driven by its applications in bioconjugation and peptide modification. The compound’s ability to form stable amide bonds makes it indispensable in proteomics research and diagnostic reagent development. Additionally, its compatibility with click chemistry protocols has expanded its use in biomaterials engineering.

From a regulatory perspective, 4-(Ethoxycarbonyl)picolinic acid complies with major chemical safety standards, including REACH and TSCA. Its non-hazardous profile under normal handling conditions further enhances its appeal for industrial adoption. However, users are advised to adhere to good laboratory practices (GLP) to mitigate risks associated with fine chemical processing.

Future research directions for CAS No. 21908-14-5 include exploring its photophysical properties for optoelectronic materials and fluorescent probes. Innovations in continuous flow chemistry may also streamline its production, reducing costs and environmental impact. As the scientific community continues to uncover new applications, 4-(Ethoxycarbonyl)picolinic acid is poised to remain a high-value chemical in multidisciplinary fields.